Cas no 2002500-57-2 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid)
(3R)-3-{(tert-butoxy)carbonylamino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-{(tert-butoxy)carbonylamino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid
- (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid
- 2002500-57-2
- EN300-1164707
-
- Inchi: 1S/C14H23N3O4/c1-8-12(9(2)17(6)16-8)10(7-11(18)19)15-13(20)21-14(3,4)5/h10H,7H2,1-6H3,(H,15,20)(H,18,19)/t10-/m1/s1
- InChI Key: XHBIMHLWMAPZCX-SNVBAGLBSA-N
- SMILES: O(C(N[C@H](CC(=O)O)C1C(C)=NN(C)C=1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 297.16885622g/mol
- Monoisotopic Mass: 297.16885622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 93.4Ų
(3R)-3-{(tert-butoxy)carbonylamino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1164707-0.05g |
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2002500-57-2 | 0.05g |
$1080.0 | 2023-06-08 | ||
| Enamine | EN300-1164707-0.1g |
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2002500-57-2 | 0.1g |
$1131.0 | 2023-06-08 | ||
| Enamine | EN300-1164707-0.25g |
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2002500-57-2 | 0.25g |
$1183.0 | 2023-06-08 | ||
| Enamine | EN300-1164707-0.5g |
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2002500-57-2 | 0.5g |
$1234.0 | 2023-06-08 | ||
| Enamine | EN300-1164707-1.0g |
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2002500-57-2 | 1g |
$1286.0 | 2023-06-08 | ||
| Enamine | EN300-1164707-2.5g |
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2002500-57-2 | 2.5g |
$2520.0 | 2023-06-08 | ||
| Enamine | EN300-1164707-5.0g |
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2002500-57-2 | 5g |
$3728.0 | 2023-06-08 | ||
| Enamine | EN300-1164707-10.0g |
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2002500-57-2 | 10g |
$5528.0 | 2023-06-08 | ||
| Enamine | EN300-1164707-50mg |
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2002500-57-2 | 50mg |
$647.0 | 2023-10-03 | ||
| Enamine | EN300-1164707-100mg |
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2002500-57-2 | 100mg |
$678.0 | 2023-10-03 |
(3R)-3-{(tert-butoxy)carbonylamino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid
Introduction to (3R)-3-{(tert-butoxy)carbonylamino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic Acid (CAS No. 2002500-57-2)
(3R)-3-{(tert-butoxy)carbonylamino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2002500-57-2, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including a pyrazole moiety and an amino acid derivative, make it a valuable candidate for further investigation in drug discovery.
The< strong>pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules. Pyrazole derivatives have been extensively studied due to their ability to interact with various biological targets, making them suitable for the development of therapeutic agents. In particular, the< strong>trimethyl-1H-pyrazol-4-yl substituent in this compound contributes to its potential pharmacological properties by enhancing binding affinity and selectivity.
The< strong>tert-butoxy)carbonylamino group is another critical feature of this compound, which serves as a protecting group for the amino functionality. This protection is essential in synthetic chemistry to prevent unwanted side reactions during the synthesis and purification process. The presence of this group also suggests that the compound may be used in multi-step synthetic routes to more complex molecules, potentially leading to novel drug candidates.
3-(Trimethyl-1H-pyrazol-4-yl)propanoic acid, as part of the molecular structure, introduces a carboxylic acid moiety that can participate in various chemical reactions, such as esterification or amidation. This functionality is often exploited in drug design to improve solubility, bioavailability, and metabolic stability. The combination of these structural elements makes (3R)-3-{(tert-butoxy)carbonylamino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid a versatile building block for medicinal chemistry.
In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory pathways. The< strong>pyrazole scaffold has been shown to have anti-inflammatory properties, making it an attractive candidate for drugs targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the< strong>trimethyl-1H-pyrazol-4-yl group may enhance the compound's ability to interact with specific enzymes or receptors involved in these pathways.
The< strong>(3R)-configuration of the chiral center in this compound is particularly noteworthy, as enantiomeric purity can significantly impact biological activity. The (R)-enantiomer may exhibit distinct pharmacological properties compared to its (S)-counterpart, making it essential to carefully consider stereochemistry during drug development. Advances in asymmetric synthesis have enabled the efficient production of enantiomerically pure compounds like this one, which is crucial for optimizing drug efficacy and safety.
The carboxylic acid derivative functionality also opens up possibilities for further derivatization, allowing chemists to explore different pharmacophores and optimize drug-like properties. For instance, converting the carboxylic acid into an amide or ester can alter solubility and metabolic profiles, which are critical factors in drug design. Such modifications can be guided by computational modeling and experimental data to identify optimal molecular structures.
The application of computational methods has revolutionized drug discovery by enabling rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques can be used to identify how (3R)-3-{(tert-butoxy)carbonylamino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid interacts with target proteins or enzymes. These simulations can provide valuable insights into binding modes and affinity, guiding experimental efforts and reducing the time required for hit identification.
In addition to its potential as a standalone therapeutic agent, this compound may serve as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The combination of a< strong>pyrazole scaffold with an amino acid derivative creates a framework that can be further modified to target specific disease mechanisms. Such modular approaches are increasingly popular in drug discovery due to their flexibility and efficiency.
The protective group introduced by the< strong>(tert-butoxy)carbonylamino moiety ensures stability during synthetic transformations while allowing for selective deprotection when needed. This feature is particularly useful in multi-step syntheses where protecting groups are employed to prevent unwanted reactions between different functional groups within a molecule. The ability to precisely control these transformations is essential for achieving high yields and purity in pharmaceutical manufacturing.
Evidence from recent studies suggests that pyrazole derivatives exhibit diverse biological activities beyond anti-inflammation. These compounds have been shown to possess antimicrobial, antiviral, and anticancer properties, highlighting their broad therapeutic potential. The structural features of (3R)-3-{(tert-butoxy)carbonylamino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid position it as a promising candidate for further exploration in these areas.
The< strong>trimethyl substitution on the pyrazole ring not only enhances binding interactions but also influences metabolic stability. This modification can prevent rapid degradation by enzymes such as cytochrome P450 oxidases, which are known to metabolize many pharmaceuticals. Improved metabolic stability can lead to longer half-lives and better overall bioavailability of drugs based on this scaffold.
In conclusion,(CAS No 2002500 57 2)is a multifaceted compound with significant potential in pharmaceutical research。 Its unique structural features,including the pyrazole moiety,the tert-butoxy carbonylamino group,and the chiral center,make it a valuable tool for drug discovery。 Recent advances in computational chemistry and synthetic methodologies have further enhanced our ability to explore its pharmacological properties。 As research continues,this compound may contribute to the development of novel therapeutics targeting various diseases。
2002500-57-2 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)